Cas no 1084334-60-0 (10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid)

• Product Name: 10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid
• CAS No: 1084334-60-0
• MF: C₃₀H₂₁BO₂
• MW: 424.297548055649
• MDL: MFCD28291860
• CID: 2199939
• PubChem ID: 59866450
• Update Time: 2025-06-16

10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid Chemical and Physical Properties

Names and Identifiers

• 10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid
• Boronic acid, B-[10-[3-(1-naphthaleneyl)phenyl]-9-anthracenyl]
• (10-(3-(Naphthalen-1-yl)phenyl)anthracen-9-yl)boronic acid
• 1084334-60-0
• (10-(3-(Naphthalen-1-yl)phenyl)anthracen-9-yl)boronicacid
• [10-(3-naphthalen-1-ylphenyl)anthracen-9-yl]boronic acid
• SB67069
• 10-(3-(Naphthalen-1-yl)phenyl)anthracene-9-boronicacid
• DB-108396
• 10-(3-(NAPHTHALEN-1-YL)PHENYL)ANTHRACEN-9-YLBORONIC ACID
• SCHEMBL1527580

• MDL： MFCD28291860
• Inchi： 1S/C30H21BO2/c32-31(33)30-27-16-5-3-14-25(27)29(26-15-4-6-17-28(26)30)22-12-7-11-21(19-22)24-18-8-10-20-9-1-2-13-23(20)24/h1-19,32-33H
• InChI Key： QJCGXUBGFPUBBG-UHFFFAOYSA-N
• SMILES： OB(C1C2C=CC=CC=2C(C2C=CC=C(C3=CC=CC4C=CC=CC3=4)C=2)=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 424.1634601Da
• Monoisotopic Mass: 424.1634601Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans

Additional information on 10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid

Comprehensive Overview of 10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid (CAS No. 1084334-60-0)

10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid (CAS No. 1084334-60-0) is a highly specialized boronic acid derivative with significant applications in organic synthesis, materials science, and pharmaceutical research. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are widely studied for their unique electronic and optical properties. The presence of both anthracene and naphthalene moieties in its structure makes it a valuable building block for designing advanced materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In recent years, the demand for high-performance organic semiconductors has surged, driven by advancements in flexible electronics and renewable energy technologies. Researchers are increasingly focusing on compounds like 10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid due to its ability to facilitate Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of conjugated polymers and small molecules. This reaction is pivotal for creating materials with tailored properties, such as enhanced charge transport and luminescence efficiency.

The compound's boronic acid functional group also makes it a key player in bioconjugation chemistry, where it is used to modify biomolecules for diagnostic and therapeutic applications. For instance, it can be employed in the development of fluorescent probes for imaging and sensing, addressing the growing need for non-invasive diagnostic tools in healthcare. Its compatibility with aqueous environments further expands its utility in biomedical research.

From an environmental perspective, the synthesis and application of 10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid align with the principles of green chemistry. Researchers are exploring solvent-free reactions and catalytic methods to minimize waste and energy consumption, reflecting the broader shift toward sustainable chemical practices. This trend resonates with the increasing consumer and regulatory focus on eco-friendly materials.

In the context of drug discovery, this compound's structural features make it a promising candidate for designing targeted therapies. Its aromatic backbone can interact with biological targets, such as enzymes and receptors, while the boronic acid group enables precise modifications to enhance drug efficacy and reduce side effects. This dual functionality is particularly relevant in the development of personalized medicine, a rapidly evolving field that aims to tailor treatments to individual genetic profiles.

For researchers and manufacturers, understanding the stability and storage conditions of 10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid is critical. The compound should be stored in a cool, dry environment under inert conditions to prevent degradation. Proper handling ensures consistent performance in experimental and industrial settings, reducing the risk of batch-to-batch variability.

In summary, 10-(3-(naphthalen-1-yl)phenyl)anthracene-9-boronic acid (CAS No. 1084334-60-0) is a versatile compound with broad applications in advanced materials, biomedical research, and sustainable chemistry. Its unique structural attributes and reactivity profile position it as a valuable tool for addressing contemporary challenges in science and technology. As the demand for innovative organic compounds continues to grow, this compound is poised to play a pivotal role in shaping the future of multiple industries.